Cas no 1806689-23-5 (2-Ethyl-4-methylphenylpropanal)

• Product Name: 2-Ethyl-4-methylphenylpropanal
• CAS No: 1806689-23-5
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 4962011
• Update Time: 2025-06-08

2-Ethyl-4-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-methylphenylpropanal

• Inchi： 1S/C12H16O/c1-4-11-7-9(2)5-6-12(11)10(3)8-13/h5-8,10H,4H2,1-3H3
• InChI Key： DHLLBSADKRJMKA-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(C)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 2-Ethyl-4-methylphenylpropanal

2-Ethyl-4-methylphenylpropanal (CAS No. 1806689-23-5): A Versatile Fragrance Compound with Modern Applications

In the world of specialty chemicals, 2-Ethyl-4-methylphenylpropanal (CAS 1806689-23-5) has emerged as a significant ingredient, particularly in the fragrance and flavor industry. This compound, known for its woody, amber-like olfactory profile, is increasingly sought after by perfumers and product developers seeking sustainable yet high-performance aroma chemicals. Its molecular structure – featuring an ethyl group at the 2-position and a methyl group at the 4-position of the phenyl ring – contributes to its unique scent characteristics, making it a valuable alternative to traditional synthetic musks.

The growing demand for long-lasting fragrances in personal care products has positioned 2-Ethyl-4-methylphenylpropanal as a key player. Consumers today prioritize clean beauty formulations without compromising on scent longevity, a trend validated by Google Search data showing a 120% year-over-year increase in queries like "best non-toxic perfume ingredients." This compound's stability in pH-balanced formulations and compatibility with vegan cosmetics aligns perfectly with these market needs. Research indicates its exceptional performance in body lotions, hair mists, and home fragrance diffusers, with substantivity lasting up to 72 hours on textile substrates.

From a technical perspective, CAS 1806689-23-5 demonstrates remarkable thermal stability, making it suitable for applications requiring high-temperature processing. This property has expanded its use beyond traditional perfumery into functional fragrances for laundry care and fabric conditioners, where heat-activated scent release is crucial. Analytical studies using GC-MS and HPLC confirm its purity profile, typically exceeding 98.5%, with trace impurities carefully controlled to meet IFRA standards for consumer safety.

The synthesis of 2-Ethyl-4-methylphenylpropanal represents an interesting case study in green chemistry advancements. Modern production methods employ catalytic hydrogenation techniques that reduce solvent waste by up to 40% compared to conventional routes. This environmental consideration responds to the 85% of fragrance buyers who, according to recent surveys, factor eco-friendly production into purchasing decisions. The compound's biodegradability profile further enhances its appeal for sustainable product development initiatives.

In flavor chemistry applications, 2-Ethyl-4-methylphenylpropanal shows promise as a flavor modifier at sub-threshold concentrations. While not a primary flavorant, its ability to enhance mouthfeel perception and flavor persistence in beverage systems has attracted attention from food scientists. Current research explores its synergistic effects with vanillin derivatives and fruit esters in creating next-generation flavor profiles for reduced-sugar products.

The commercial landscape for CAS 1806689-23-5 reflects broader industry shifts toward specialty aroma chemicals. Market analysts project a compound annual growth rate (CAGR) of 6.8% through 2028, driven by demand in premium personal care and home fragrance sectors. Its competitive advantages include cost-effectiveness versus natural isolates and superior sensory performance compared to earlier-generation synthetics. Regulatory status remains favorable across major markets, with approvals from ECHA, FDA (for indirect food contact), and Cosmetic Ingredient Review panels.

Future developments may explore the compound's potential in microencapsulated fragrance systems for controlled release applications. Preliminary studies suggest promising results when combined with cyclodextrin carriers or silica matrices, opening possibilities for smart textile fragrancing and time-release air care products. As the industry continues to prioritize molecular diversity in scent creation, 2-Ethyl-4-methylphenylpropanal stands poised to maintain its relevance through both its technical merits and alignment with consumer trends toward sophisticated, health-conscious fragrance options.